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Compound of Interest

Compound Name: Ethyl 2-(Benzylsulfanyl)acetate

Cat. No.: B3050824 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Ethyl 2-(Benzylsulfanyl)acetate, a

versatile reagent and building block in organic synthesis, particularly relevant to the fields of

medicinal chemistry and drug development. This document outlines its chemical and physical

properties, provides detailed experimental protocols for its synthesis, and explores its

applications.

Core Properties of Ethyl 2-(Benzylsulfanyl)acetate
Ethyl 2-(Benzylsulfanyl)acetate, also known as Ethyl 2-(benzylthio)acetate, is a thioether and

an ester. Its molecular structure consists of an ethyl acetate group where one of the alpha-

hydrogens is replaced by a benzylsulfanyl group.
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Property Value Source

Molecular Weight 210.29 g/mol --INVALID-LINK--

Molecular Formula C11H14O2S --INVALID-LINK--

CAS Number 6344-43-0 --INVALID-LINK--

Appearance No data available

Boiling Point 135-140 °C at 2 mmHg --INVALID-LINK--

Density 1.104 g/cm³ --INVALID-LINK--

Refractive Index 1.549 --INVALID-LINK--

Synthesis of Ethyl 2-(Benzylsulfanyl)acetate: An
Experimental Protocol
The synthesis of Ethyl 2-(Benzylsulfanyl)acetate can be achieved through the reaction of

ethyl chloroacetate with benzyl mercaptan in the presence of a base. This nucleophilic

substitution reaction is a common method for the formation of thioethers.

Materials:

Ethyl chloroacetate

Benzyl mercaptan (alpha-toluenethiol)

Anhydrous potassium carbonate (K2CO3) or Sodium ethoxide (NaOEt)

Anhydrous solvent (e.g., acetone, ethanol, or dimethylformamide - DMF)

Standard laboratory glassware for reflux and extraction

Rotary evaporator

Magnetic stirrer and heating mantle

Procedure:
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Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, dissolve benzyl mercaptan in the chosen anhydrous solvent.

Base Addition: To this solution, add the base (e.g., anhydrous potassium carbonate or

sodium ethoxide) portion-wise while stirring. The base will deprotonate the thiol to form the

more nucleophilic thiolate.

Addition of Electrophile: Slowly add ethyl chloroacetate to the reaction mixture. An

exothermic reaction may be observed.

Reaction: Heat the reaction mixture to reflux and maintain it for several hours. The progress

of the reaction can be monitored by Thin Layer Chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature. If a solid

precipitate (e.g., KCl) has formed, it can be removed by filtration. The solvent is then

removed under reduced pressure using a rotary evaporator.

Extraction: The residue is taken up in a suitable organic solvent (e.g., diethyl ether or ethyl

acetate) and washed with water and brine to remove any remaining inorganic salts and

impurities.

Drying and Concentration: The organic layer is dried over an anhydrous drying agent (e.g.,

Na2SO4 or MgSO4), filtered, and the solvent is evaporated to yield the crude product.

Purification: The crude Ethyl 2-(Benzylsulfanyl)acetate can be purified by vacuum

distillation or column chromatography to obtain the final product with high purity.
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To cite this document: BenchChem. [Ethyl 2-(Benzylsulfanyl)acetate: A Comprehensive
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3050824#ethyl-2-benzylsulfanyl-acetate-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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